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A Comparative Guide for Researchers and Product Development Professionals

In the landscape of high-performance thermoplastics, material selection is a critical decision
dictated by a nuanced understanding of performance characteristics under specific operational
conditions. This guide provides an in-depth, data-driven comparison of Nylon-12, synthesized
from cyclododecanone, against three prominent engineering plastics: Polyetheretherketone
(PEEK), Polycarbonate (PC), and Polyetherimide (PEI), commercially known as Ultem®. This
document is intended to serve as a vital resource for researchers, scientists, and drug
development professionals, offering a clear perspective on the relative strengths and
weaknesses of these materials to inform selection for demanding applications.

Executive Summary

Nylon-12, a versatile polyamide, offers a balanced profile of mechanical toughness, chemical
resistance, and low moisture absorption, making it a reliable choice for a multitude of
applications. When benchmarked against PEEK, PC, and PElI, it becomes evident that while
Nylon-12 provides a robust and cost-effective solution, the alternatives excel in specific,
extreme-performance categories. PEEK is the frontrunner for applications demanding
exceptional thermal and chemical resistance. Polycarbonate stands out for its superior impact
strength and optical clarity. Ultem® (PEI) offers a compelling combination of high strength, and
thermal and chemical resistance, positioning it as a high-performance amorphous
thermoplastic.
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Data Presentation: A Comparative Analysis

The following tables summarize the key quantitative performance indicators for Nylon-12 and
its counterparts. Data has been aggregated from various technical datasheets to provide a
comparative overview.

Mechanical Properties

Test
Polycarbon  PEI
Property Method Nylon-12 PEEK
ate (PC) (Ultem®)
(ASTMIISO)
Tensile
ISO 527/
Strength 50 - 60 90 - 116 60 - 70 105 - 115
ASTM D638
(MPa)
Tensile
ISO 527/
Modulus 1.8-22 3.6-4.2 22-24 3.0-3.2
ASTM D638
(GPa)
Elongation at ISO 527/
150 - 200 15-50 80-120 6 - 60
Break (%) ASTM D638
Flexural
ISO 178/
Strength 60 - 80 170 - 175 90 - 95 145 - 155
ASTM D790
(MPa)
Flexural
ISO 178/
Modulus 16-20 4.1-4.2 2.3-24 3.3-3.6
ASTM D790
(GPa)
Notched
Impact ISO 179/
20-NoBreak 3.5-4.0 35-65 2.7-53
Strength ASTM D256
(kJ/m?2)
Thermal Properties
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Test
Polycarbon  PEI
Property Method Nylon-12 PEEK
ate (PC) (Ultem®)
(ASTMIISO)
Melting
ISO 11357/ ~230-260
Temperature 175 - 185 341 - 343 ) Amorphous
. ASTM D3418 (crystalline)
4
Glass
N ISO 11357 /
Transition 40 - 50 143 - 150 145 - 150 215 - 217
ASTM D3418
Temp. (°C)
Heat
Deflection ISO 75/
55-70 152 - 160 127 - 138 200 - 210
Temp. @ 1.8 ASTM D648
MPa (°C)
Max.
Continuous
) - 80 - 100 250 - 260 120 - 130 170 - 180
Service
Temp. (°C)
Coefficient of
Linear
ASTM D696 /
Thermal 8.0-10.0 4.7-55 6.5-7.0 5.6-6.0
_ ISO 11359
Expansion (x
10-3/°C)
Chemical Resistance
© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146445?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

Chemical Polycarbonate

Nylon-12 PEEK PEI (Ultem®)
Class (PC)
Dilute Acids Good Excellent Good to Fair Excellent

Poor (attacked

Concentrated )
) Poor by conc. sulfuric Poor Good
Acids o
and nitric)
Alkalis Good Excellent Poor (attacked) Good

Good (except
Alcohols Excellent Excellent Excellent
methyl alcohol)

Poor (attacked
Ketones Good Excellent Good
by acetone)

Aromatic

Good Excellent Poor (swells) Excellent
Hydrocarbons
Chlorinated ] ]

Fair Good Poor (dissolves) Good
Solvents
Oils and Greases  Excellent Excellent Excellent Excellent

Experimental Protocols

The data presented in this guide is derived from standardized testing methodologies. Below are
detailed protocols for the key experiments cited.

Tensile Properties (ASTM D638 / ISO 527)

Objective: To determine the tensile strength, tensile modulus, and elongation at break of a
plastic material.

Methodology:

e Specimen Preparation: Dumbbell-shaped specimens are prepared by injection molding or
machining from a sheet of the material to be tested, as specified in ASTM D638.[1][2][3][4][5]
The dimensions of the specimen depend on the material's rigidity and thickness.

© 2025 BenchChem. All rights reserved. 4 /11 Tech Support


https://www.cetjournal.it/cet/22/92/103.pdf
https://laminatedplastics.com/ultem.pdf
https://pubs.rsc.org/en/content/articlelanding/2026/cy/d5cy01180a
https://www.ledrays.com/wp-content/uploads/2019/03/Polycarbonate-Resistance-to-Various-Chemicals-and-Products-0219DA.pdf
https://pubs.acs.org/doi/pdf/10.1021/ed100599q
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146445?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

o Conditioning: Specimens are conditioned at a standard temperature (23 £ 2°C) and relative
humidity (50 *+ 5%) for a specified period before testing.

» Testing: The specimen is mounted in the grips of a universal testing machine. An
extensometer is attached to the specimen to measure elongation. A tensile load is applied at
a constant rate of crosshead displacement until the specimen fractures. The load and
elongation are recorded continuously.

o Data Analysis:
o Tensile Strength: The maximum stress applied to the specimen before it breaks.

o Tensile Modulus (Young's Modulus): The slope of the initial linear portion of the stress-
strain curve.

o Elongation at Break: The percentage increase in the original length of the specimen at the
point of fracture.

Thermal Stability (Thermogravimetric Analysis - TGA)

Objective: To evaluate the thermal stability of a material by measuring its weight change as a
function of temperature in a controlled atmosphere.[6][7][8]

Methodology:

e Sample Preparation: A small, representative sample of the material (typically 5-20 mg) is
placed in a tared TGA sample pan.[9]

e Instrument Setup: The TGA instrument is programmed with a specific temperature profile,
typically a linear heating rate (e.g., 10°C/min) up to a final temperature (e.g., 600°C).[9] The
analysis is conducted under a controlled atmosphere, usually an inert gas like nitrogen, to
prevent oxidation.

o Testing: The furnace is heated according to the programmed temperature profile, and the
sample's weight is continuously monitored by a sensitive microbalance.

o Data Analysis: The resulting TGA curve plots the percentage of weight loss against
temperature. The onset temperature of decomposition and the temperature at maximum rate
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of weight loss are key indicators of thermal stability.[9]

Chemical Resistance (ASTM D543)

Objective: To assess the resistance of plastics to various chemical reagents.[10][11][12][13][14]
Methodology:

e Specimen Preparation: Standard test specimens (e.g., tensile bars) are prepared.[11] Their
initial weight, dimensions, and appearance are recorded.

o Exposure: The specimens are fully immersed in the chemical reagent for a specified duration
(e.g., 48 hours) and at a controlled temperature.[11]

o Post-Exposure Evaluation: After exposure, the specimens are removed, cleaned, and dried.
Changes in weight, dimensions, and appearance (e.g., swelling, discoloration, cracking) are
recorded.[10][11]

e Mechanical Property Testing: The exposed specimens are then subjected to mechanical
tests, such as tensile testing (ASTM D638), to determine the percentage retention of
properties like tensile strength and elongation compared to unexposed control specimens.
[10][11]

Mandatory Visualizations
Synthesis of Nylon-12 from Cyclododecanone

The industrial production of Nylon-12 from cyclododecanone is a multi-step process. It begins
with the conversion of cyclododecanone to its oxime, which then undergoes a Beckmann
rearrangement to form laurolactam. Finally, the laurolactam monomer is polymerized via ring-
opening polymerization to produce Nylon-12.[1][5][6][14][15][16][17][18][19]
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Caption: Synthesis pathway of Nylon-12 from Cyclododecanone.

Experimental Workflow for Performance Evaluation

This diagram illustrates the logical flow of the experimental procedures used to evaluate and
compare the performance of the engineering plastics.
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Caption: Workflow for comparative performance evaluation.

Logical Relationship for Material Selection

This diagram outlines the decision-making logic for selecting the most appropriate material
based on key performance requirements.
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Caption: Decision logic for material selection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Performance Showdown: Nylon-12 from
Cyclododecanone vs. High-Performance Engineering Plastics]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b146445#performance-evaluation-
of-nylon-12-derived-from-cyclododecanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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